Cas no 1448077-08-4 (2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-yl]ethan-1-one)

• Product Name: 2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-yl]ethan-1-one
• CAS No: 1448077-08-4
• MF: C₁₆H₂₁ClFNO₃S
• MW: 361.859246015549
• CID: 5776783
• PubChem ID: 71805984
• Update Time: 2025-10-28

2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS024558561
• 2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-yl]ethan-1-one
• 1448077-08-4
• 1-(3-(tert-butylsulfonyl)pyrrolidin-1-yl)-2-(2-chloro-6-fluorophenyl)ethanone
• 1-(3-tert-butylsulfonylpyrrolidin-1-yl)-2-(2-chloro-6-fluorophenyl)ethanone
• F6435-7203

• Inchi： 1S/C16H21ClFNO3S/c1-16(2,3)23(21,22)11-7-8-19(10-11)15(20)9-12-13(17)5-4-6-14(12)18/h4-6,11H,7-10H2,1-3H3
• InChI Key： SIWJCPAJBBFRJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(N1CCC(C1)S(C(C)(C)C)(=O)=O)=O)F

Computed Properties

• Exact Mass: 361.0914706g/mol
• Monoisotopic Mass: 361.0914706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-yl]ethan-1-one

Compound CAS No. 1448077-08-4: 2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-yl]ethan-1-one

The compound with CAS No. 1448077-08-4, named 2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-yl]ethan-1-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a chloro-fluoro-substituted phenyl group, a pyrrolidine ring, and a sulfonyl group. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The pyrrolidine ring in this compound adds to its stability and enhances its ability to interact with biological targets. Moreover, the presence of halogens (chlorine and fluorine) in the phenyl group contributes to its unique electronic properties, making it an attractive candidate for medicinal chemistry research.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including Suzuki coupling reactions and HWE (Hartung-Wittig-Escartin) reactions, to construct the key intermediates. The use of molecular modeling techniques has also been instrumental in optimizing the synthetic pathway and predicting the compound's bioactivity.

In terms of applications, this compound has shown promise in the field of neuroscience, where it exhibits selective binding to certain G-protein coupled receptors (GPCRs). Preclinical studies suggest that it may serve as a lead compound for the development of novel treatments for neurological disorders such as epilepsy and Parkinson's disease. Additionally, its ability to modulate enzyme activity makes it a valuable tool in enzyme kinetics studies.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. For instance, density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity. These findings have been corroborated by experimental data from X-ray crystallography, which has revealed the precise three-dimensional arrangement of atoms in the molecule.

The integration of experimental and computational methods has not only improved our knowledge of this compound but also paved the way for its potential commercialization. Pharmaceutical companies are actively exploring its therapeutic potential, with several preclinical trials underway to assess its safety and efficacy.

In conclusion, CAS No. 1448077-08-4 represents a cutting-edge advancement in organic chemistry, offering a wealth of opportunities for further research and development. Its unique structure, combined with state-of-the-art synthesis techniques and computational tools, positions it as a key player in the field of drug discovery.